- Preparation of 1,3-dihydroimidazo[4,5-c]cinnolin-2-ones for the treatment and prevention of cancer, World Intellectual Property Organization, , ,
Cas no 918643-56-8 (N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine)
918643-56-8 structure
Product Name:N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
CAS No:918643-56-8
MF:C16H27BN2O3
MW:306.208184480667
MDL:MFCD06797989
CID:857493
PubChem ID:17998906
Update Time:2024-10-26
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
- Dimethyl-{3-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yloxy]-propyl}-amine
- DIMETHY(3-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-22-YLOXY]PROPYL)AMINE
- 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronicacid,pinacolester
- 2-(3-N,N-Dimethylaminopropoxy)pyridine-5-boronic acid, pinacol ester
- 6-(3-N,N-Dimethylamino-propoxy)pyridine-3-boronic acid pinacol ester
- 6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester
- N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
- N,N-dimethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxypropan-1-amine
- N,N-Dimethyl-3-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy]-1-propanamine (ACI)
- 2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester
- N,N-Dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propan-1-amine
- dimethyl-(3-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yloxy]-propyl)-amine, AldrichCPR
- 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid pinacol ester
- AS-48765
- AKOS015950049
- DTXSID00592132
- N,N-dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propane-1-amine
- CS-0173903
- 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester
- 2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester
- A860208
- 918643-56-8
- N,N-dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy}-1-propanamine
- QWJUJXPYTLOKRL-UHFFFAOYSA-N
- SCHEMBL306428
- DIMETHYL(3-{[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]OXY}PROPYL)AMINE
- 6-(3-dimethylaminopropoxy)-pyridine-3-boronic acid pinacol ester
- FD10026
- dimethyl-{3-[5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyrid-2-yloxy]propyl}amine
- N,N-dimethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)propan-1-amine
- MFCD06797989
- J-523254
- AB29746
- 2-(3-N,N-Dimethylaminopropoxy)pyridine-5-boronic acid pinacol ester
-
- MDL: MFCD06797989
- Inchi: 1S/C16H27BN2O3/c1-15(2)16(3,4)22-17(21-15)13-8-9-14(18-12-13)20-11-7-10-19(5)6/h8-9,12H,7,10-11H2,1-6H3
- InChI Key: QWJUJXPYTLOKRL-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC(=CC=2)OCCCN(C)C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 306.21100
- Monoisotopic Mass: 306.2114729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.82000
- LogP: 1.71130
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D479153-25mg |
2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester |
918643-56-8 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | D479153-50mg |
2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester |
918643-56-8 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | D479153-100mg |
2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester |
918643-56-8 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | D479153-250mg |
2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester |
918643-56-8 | 250mg |
$98.00 | 2023-05-18 | ||
| Alichem | A029186280-1g |
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine |
918643-56-8 | 95% | 1g |
$313.60 | 2023-08-31 | |
| Alichem | A029186280-5g |
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine |
918643-56-8 | 95% | 5g |
$1081.50 | 2023-08-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0190P-1g |
2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester |
918643-56-8 | 97% | 1g |
1899.61CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0190P-5g |
2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester |
918643-56-8 | 97% | 5g |
6360.32CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N64340-5g |
6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester |
918643-56-8 | 95% | 5g |
¥8840.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N64340-1g |
6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester |
918643-56-8 | 95% | 1g |
¥2890.0 | 2022-04-27 |
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of cinnolin-4-amine compounds as ATM kinase inhibitors and their use in treating cancer, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt
Reference
- Process for preparation of hydrazino group-containing compound, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 14 h, 108 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Substituted quinolinopyrrolidone compound as ATM inhibitor and application, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; -78 °C
Reference
- Preparation of imidazo[4,5-c]quinoline compounds and their use as ATM kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; -78 °C → rt; 2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of 8-[6-[3-(amino)propoxy]-3-pyridyl]-1-isopropyl-imidazo[4,5-c]quinolin-2-one derivatives as selective modulators of ataxia telangiectasia mutated (ATM) kinase for the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
- Imidazo[4,5-c]quinolin-2-one derivatives as ATM kinase inhibitors and their preparation and use for the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 14 h, 108 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Preparation of quinoline imidazole compound and application thereof, World Intellectual Property Organization, , ,
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Raw materials
- 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine
- 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Bis(pinacolato)diborane
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Preparation Products
N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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